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Compound of Interest

Compound Name: Bromocholine bromide

Cat. No.: B018153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phase transfer catalysis (PTC) is a powerful methodology in organic synthesis, facilitating

reactions between reactants in immiscible phases. The choice of a phase transfer catalyst is

crucial for optimizing reaction efficiency, yield, and selectivity. This guide provides a

comparative overview of Bromocholine bromide as a phase transfer catalyst, placed in the

context of other commonly used PTCs.

Note on Available Data: Direct, quantitative comparative studies benchmarking Bromocholine
bromide against other phase transfer catalysts in specific, standardized reactions are not

readily available in the reviewed literature. Consequently, this guide will provide a framework

for such a comparison, detailing the catalyst's properties, the general mechanism of action for

this class of compounds, and a proposed experimental protocol for benchmarking its

performance.

Overview of Bromocholine Bromide as a Phase
Transfer Catalyst
Bromocholine bromide, also known as (2-Bromoethyl)trimethylammonium bromide[1], is a

quaternary ammonium salt that can function as a phase transfer catalyst[2]. Its structure,

featuring a hydrophilic quaternary ammonium head and a lipophilic alkyl chain, allows it to

transport anions from an aqueous phase to an organic phase, thereby accelerating the reaction

rate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b018153?utm_src=pdf-interest
https://www.benchchem.com/product/b018153?utm_src=pdf-body
https://www.benchchem.com/product/b018153?utm_src=pdf-body
https://www.benchchem.com/product/b018153?utm_src=pdf-body
https://www.benchchem.com/product/b018153?utm_src=pdf-body
https://www.benchchem.com/product/b018153?utm_src=pdf-body
https://www.scbt.com/p/2-bromoethyl-trimethylammonium-bromide-2758-06-7
https://www.chemimpex.com/products/35973
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Key Properties of Bromocholine Bromide:

Property Value Reference

CAS Number 2758-06-7 [1]

Molecular Formula C5H13Br2N [1]

Molecular Weight 246.97 g/mol [3]

Appearance
White to almost white

powder/crystal

Melting Point 244 °C (decomposes)

Comparison with Other Common Phase Transfer
Catalysts
While direct comparative data for Bromocholine bromide is scarce, a benchmark against

widely used PTCs is essential for catalyst selection. The following table outlines key

characteristics of common PTCs that would be relevant in a comparative study.
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Catalyst Chemical Name Key Features
Common
Applications

TBAB
Tetrabutylammonium

bromide

Highly effective,

versatile, and widely

studied.

Alkylation, oxidation,

reduction, and

esterification.

TBAHS
Tetrabutylammonium

hydrogen sulfate

Useful in reactions

where the bromide

anion might interfere.

Alkylation of

hydantoins.

Aliquat 336
Methyltrioctylammoniu

m chloride

High lipophilicity,

effective for various

reactions.

Broadly used in

industrial applications.

Crown Ethers e.g., 18-Crown-6

High catalytic activity,

particularly for solid-

liquid PTC.

Used when onium

salts are less

effective.

Phosphonium Salts

e.g.,

Tetrabutylphosphoniu

m bromide

Higher thermal

stability compared to

ammonium salts.

High-temperature

reactions.

Proposed Experimental Protocol for Benchmarking
To objectively assess the catalytic activity of Bromocholine bromide, a standardized reaction

can be employed. A classic example is the N-alkylation of a heterocyclic compound, a common

reaction in pharmaceutical synthesis.

Model Reaction: N-Alkylation of Indole

This reaction involves the alkylation of indole with an alkyl halide in a biphasic system (e.g.,

toluene/water) using a base (e.g., NaOH) and a phase transfer catalyst.

Experimental Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add indole (1 equivalent), toluene, and an aqueous solution of NaOH (50% w/w).
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Catalyst Addition: Add the phase transfer catalyst (e.g., Bromocholine bromide, TBAB,

etc.) in a specific molar percentage (e.g., 1-5 mol%).

Reactant Addition: Add the alkylating agent (e.g., benzyl bromide, 1.2 equivalents) to the

mixture.

Reaction Conditions: Stir the mixture vigorously at a controlled temperature (e.g., 60-80 °C)

for a set period.

Monitoring and Analysis: Monitor the reaction progress by Thin Layer Chromatography (TLC)

or Gas Chromatography (GC).

Work-up and Isolation: After completion, cool the reaction mixture, separate the organic

layer, wash with water, dry over anhydrous sodium sulfate, and concentrate under reduced

pressure.

Purification and Characterization: Purify the crude product by column chromatography and

characterize by NMR and Mass Spectrometry to confirm the structure and purity.

Data for Comparison:

Catalyst
Catalyst
Loading
(mol%)

Reaction Time
(h)

Yield (%)
Selectivity (N-
alkylation vs.
C-alkylation)

Bromocholine

bromide
To be determined To be determined To be determined To be determined

TBAB To be determined To be determined To be determined To be determined

TBAHS To be determined To be determined To be determined To be determined

Aliquat 336 To be determined To be determined To be determined To be determined

(No Catalyst) 0 To be determined To be determined To be determined

Visualizing the Phase Transfer Catalysis Mechanism
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The following diagram illustrates the general mechanism of a quaternary ammonium salt like

Bromocholine bromide in a liquid-liquid phase transfer catalyzed reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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